Cas no 2567495-28-5 (2-(3-aminopropanamido)-N-methylhexanamide hydrochloride)

• Product Name: 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride
• CAS No: 2567495-28-5
• MF: C₁₀H₂₂ClN₃O₂
• MW: 251.753581523895
• MDL: MFCD32878407
• CID: 5453579
• PubChem ID: 155820103
• Update Time: 2025-10-12

2-(3-aminopropanamido)-N-methylhexanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4665842076
• 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride
• 2567495-28-5
• 2-(3-Aminopropanoylamino)-N-methylhexanamide;hydrochloride
• EN300-27191015

• MDL： MFCD32878407
• Inchi： 1S/C10H21N3O2.ClH/c1-3-4-5-8(10(15)12-2)13-9(14)6-7-11;/h8H,3-7,11H2,1-2H3,(H,12,15)(H,13,14);1H
• InChI Key： MUFBWYHOKGRNEV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CCCC)NC(CCN)=O)NC

Computed Properties

• Exact Mass: 251.1400546g/mol
• Monoisotopic Mass: 251.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride

2-(3-Aminopropanamido)-N-Methylhexanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No 2567495-28-5, commonly referred to as 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-chain amide structure of this molecule contributes to its versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the biological activity of 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride, particularly in the context of its role as a bioactive agent. Researchers have explored its potential as a modulator of cellular signaling pathways, which could pave the way for novel therapeutic interventions. The molecule's ability to interact with specific receptors and enzymes has been extensively investigated, revealing promising results in preclinical models.

The synthesis of 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride involves a multi-step process that ensures the formation of its complex structure. The use of advanced synthetic techniques, such as amino acid derivatization and amide bond formation, has enabled chemists to achieve high yields and purity levels. This compound's stability under various conditions has also been tested, confirming its suitability for use in diverse chemical and biological systems.

In terms of applications, 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride has shown potential in the development of targeted drug delivery systems. Its ability to form stable complexes with other biomolecules makes it an ideal candidate for encapsulating therapeutic agents. Additionally, the compound's role in enhancing the solubility and bioavailability of poorly soluble drugs has been explored, further underscoring its importance in pharmaceutical research.

Recent advancements in computational chemistry have also contributed to our understanding of this compound. Molecular modeling studies have provided insights into the three-dimensional structure and intermolecular interactions of 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride, which are critical for predicting its behavior in biological systems. These studies have also helped identify potential sites for further modification to enhance its pharmacokinetic properties.

The environmental impact of 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride has also been a topic of interest. Researchers have assessed its biodegradability and toxicity profiles, ensuring that its use aligns with sustainability goals. These findings are particularly relevant for industries looking to adopt greener chemical practices.

In conclusion, 2-(3-aminopropanamido)-N-methylhexanamide hydrochloride (CAS No 2567495-28-5) is a versatile compound with significant potential across multiple domains. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations within the fields of chemistry and pharmacology.